Cas no 39746-15-1 (Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester)
39746-15-1 structure
Product Name:Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester
CAS No:39746-15-1
MF:C11H23O4P
MW:250.271684885025
CID:298337
PubChem ID:13018035
Update Time:2025-04-19
Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester
- 1-dimethoxyphosphoryl-3,3-dimethylheptan-2-one
- (3,3-Dimethyl-2-oxoheptyl)phosphonic acid dimethyl ester
- Dimethyl(3,3-dimethyl-2-oxoheptyl)phosphonate
- Dimethyl2-oxo-3,3-dimethylheptylphosphonate
- Phosphonicacid, (3,3-dimethyl-2-oxoheptyl)-, dimethyl ester (9CI)
- dimethyl 2-oxo-3,3-dimethylheptylphosphonate
- dimethyl (3,3-dimethyl-2-oxoheptyl)phosphonate
- dimethyl 3,3-dimethyl-2-oxoheptylphosphonate
- SCHEMBL961898
- dimethyl 3,3-dimethyl-2-oxo-heptylphosphonate
- DTXSID80515309
- DIMETHYL3,3-DIMETHYL-2-OXOHEPTYLPHOSPHONATE
- WIYMDOCSCMPUJI-UHFFFAOYSA-N
- 39746-15-1
- 3,3-dimethyl-2-oxoheptanephosphonic acid dimethyl ester
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- Inchi: 1S/C11H23O4P/c1-6-7-8-11(2,3)10(12)9-16(13,14-4)15-5/h6-9H2,1-5H3
- InChI Key: WIYMDOCSCMPUJI-UHFFFAOYSA-N
- SMILES: P(CC(C(C)(C)CCCC)=O)(=O)(OC)OC
Computed Properties
- Exact Mass: 250.13339621g/mol
- Monoisotopic Mass: 250.13339621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester Related Literature
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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